2-Butyl-3-(4-hydroxybenzoyl)benzofuran
Overview
Description
2-Butyl-3-(4-hydroxybenzoyl)benzofuran is a member of benzofurans . It is an off-white solid and is used as an inhibitor of enzymes .
Synthesis Analysis
The synthesis of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran involves two main steps . The first step involves stirring and reacting 1-(4-methoxyphenyl)-1,3-heptanedione, an acrolein dimer, a halogenation reagent, and an acid catalyst in an organic solvent at 25-100°C for 1-8 hours . This results in the formation of 2-butyl-3-(4-methoxybenzoyl)benzofuran . The second step involves dispersing the 2-butyl-3-(4-methoxybenzoyl)benzofuran in the organic solvent containing the acid catalyst, and carrying out a stirring reaction at 0-100°C for 1-8 hours to obtain the 2-butyl-3-(4-hydroxybenzoyl)benzofuran .Molecular Structure Analysis
The molecular formula of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran is C19H18O3 . Its molecular weight is 294.35 g/mol .Physical And Chemical Properties Analysis
2-Butyl-3-(4-hydroxybenzoyl)benzofuran is an off-white solid . The compound has a molecular weight of 294.35 g/mol .Scientific Research Applications
Chemical Synthesis
“2-Butyl-3-(4-hydroxybenzoyl)benzofuran” is used in chemical synthesis . It has a molecular weight of 294.35 and its linear formula is C19H18O3 . The compound is characterized by its purity, which is typically around 98% .
Dye Manufacturing
This compound is used in the manufacturing of novel mordent and disperse heterocyclic dyes . The dyes are prepared by coupling various diazo solutions of aromatic amines with “2-Butyl-3-(4-hydroxybenzoyl)benzofuran”. The resultant dyes are characterized by elemental analyses, IR and NMR spectral studies .
Industrial Applications
The compound has significant industrial application values . Compared to traditional synthesis methods, the preparation method of “2-Butyl-3-(4-hydroxybenzoyl)benzofuran” allows for optimization of the entire preparation process flow and all parameter conditions of every reaction step . This results in good route economy property, high reaction selectivity, and large industrial application values .
Material Science
In material science, “2-Butyl-3-(4-hydroxybenzoyl)benzofuran” is used in the development of novel materials . The compound’s unique properties contribute to the creation of materials with specific characteristics .
Research and Development
“2-Butyl-3-(4-hydroxybenzoyl)benzofuran” is widely used in research and development . Its properties make it a valuable compound in various scientific studies .
Safety and Handling
The compound is classified as an irritant . Therefore, it’s important to handle it with care in all applications, following safety guidelines to prevent exposure .
Mechanism of Action
Target of Action
It is known that similar compounds can interact with various cellular targets, influencing cell function and behavior .
Mode of Action
2-Butyl-3-(4-hydroxybenzoyl)benzofuran has been found to induce programmed cell death by regulating the ratio of Bax to Bcl-2 and enhancing the activation of caspase-3 . This interaction results in the activation of enzymes such as DNase, leading to the fragmentation of DNA and the initiation of apoptosis .
Biochemical Pathways
The induction of apoptosis suggests that it may influence pathways related to cell survival and death .
Pharmacokinetics
Similar compounds are often well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine and feces .
Result of Action
The primary result of the action of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran is the induction of apoptosis, or programmed cell death . This can lead to the elimination of damaged or abnormal cells, potentially contributing to the treatment of diseases characterized by uncontrolled cell growth .
Action Environment
The action, efficacy, and stability of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other compounds, and the specific characteristics of the target cells . .
properties
IUPAC Name |
(2-butyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18O3/c1-2-3-7-17-18(15-6-4-5-8-16(15)22-17)19(21)13-9-11-14(20)12-10-13/h4-6,8-12,20H,2-3,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHGKQUXXASLVQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC=C(C=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40200486 |
Source
|
| Record name | L-3372 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40200486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Butyl-3-(4-hydroxybenzoyl)benzofuran | |
CAS RN |
52490-15-0 |
Source
|
| Record name | 2-Butyl-3-(4-hydroxybenzoyl)benzofuran | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52490-15-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | L-3372 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052490150 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 52490-15-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85438 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | L-3372 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40200486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-butylbenzofuran-3-yl) (4-hydroxyphenyl) ketone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.672 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (2-butylbenzofuran-3-yl)(4-hydroxyphenyl)methanone | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7PK1H9HDST | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran discussed in the research papers?
A1: The research primarily explores the use of 2-Butyl-3-(4-hydroxybenzoyl)benzofuran as a starting material for synthesizing novel dyes. These dyes, categorized as mordent and disperse heterocyclic dyes, are designed for application on wool and polyester textile fibers [, , ].
Q2: How does the structure of the synthesized dyes affect their color properties?
A2: The studies highlight that variations in the diazo solution of aromatic amines coupled with 2-Butyl-3-(4-hydroxybenzoyl)benzofuran lead to dyes exhibiting different colors [, ]. This suggests that the specific aromatic amine used during synthesis significantly influences the final color of the resulting dye. The UV-visible spectral data analysis supports this observation, demonstrating a relationship between the dye's structure and its color characteristics [, ].
Q3: Beyond color, are there any other noteworthy properties observed in the synthesized dyes?
A3: Interestingly, the research also reveals potential antibacterial properties associated with the synthesized dyes. When applied to chrome-pretreated fabrics, these mordented dyes displayed promising antibacterial activity against various bacteria, including Escherichia coli, Staphylococcus aureus, Salmonella typhi, and Bacillus subtilis [, ]. This finding suggests potential applications of these dyes beyond coloration, extending to areas like textile finishing where antibacterial properties are desirable.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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